Cas no 1250222-25-3 ((1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride)

• Product Name: (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride
• CAS No: 1250222-25-3
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 1015813
• PubChem ID: 91757311
• Update Time: 2025-07-19

(1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride
• 1250222-25-3
• (1-TERT-BUTYLPYRAZOL-4-YL)METHANESULFONYL CHLORIDE
• (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonylchloride
• EN300-680979

• Inchi： 1S/C8H13ClN2O2S/c1-8(2,3)11-5-7(4-10-11)6-14(9,12)13/h4-5H,6H2,1-3H3
• InChI Key： IXAOYBBDRYIRQZ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=NN(C=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 236.0386265g/mol
• Monoisotopic Mass: 236.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Additional information on (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride

Introduction to (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS No. 1250222-25-3)

(1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride, with the CAS number 1250222-25-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry, particularly in the introduction of sulfonyl groups into molecular frameworks. The presence of a tert-butyl group and a pyrazol moiety in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazol ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a sulfonyl chloride group into the pyrazole framework enhances its reactivity, making it a versatile building block for further chemical modifications. This reactivity is particularly useful in the synthesis of more complex molecules, such as inhibitors and agonists targeting specific biological pathways.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazole scaffolds. The compound (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride has been utilized in several research studies aimed at identifying new drug candidates. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The tert-butyl group provides steric hindrance, which can be beneficial in optimizing binding interactions with biological targets.

The utility of this compound extends beyond pharmaceutical applications. It has also been employed in materials science and agrochemical research. The sulfonyl chloride functionality allows for further derivatization into sulfonamides and other sulfur-containing compounds, which are important in the development of advanced materials and crop protection agents. The pyrazole ring's stability and electronic properties make it an attractive component in designing molecules with specific optoelectronic characteristics.

Recent advancements in synthetic methodologies have further highlighted the importance of (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride. Researchers have developed innovative catalytic systems that enhance the efficiency of reactions involving this compound. For example, transition metal-catalyzed cross-coupling reactions have been optimized for incorporating pyrazole derivatives into larger molecular structures with high selectivity and yield. These advancements have opened new avenues for drug discovery and material innovation.

The synthesis of (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride itself is a testament to the progress in organic chemistry. Modern synthetic routes have minimized side reactions and improved atom economy, making the production process more sustainable and cost-effective. This has enabled researchers to access larger quantities of the compound for both academic and industrial applications.

In conclusion, (1-tert-butyl-1H-pyrazol-4-yl)methanesulfonyl chloride (CAS No. 1250222-25-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow.